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Compound of Interest

Compound Name: (R)-3-Aminohexan-1-ol
Cat. No.: B11750347
Get Quote
\ J

Executive Summary

(R)-3-Aminohexan-1-ol is a critical chiral amino alcohol building block used in the synthesis of
pharmaceutical intermediates, particularly for HIV protease inhibitors and novel antimicrobial
agents. Its bifunctionality (primary alcohol and chiral primary amine) makes it a versatile but
chemically sensitive scaffold.

This guide addresses a common gap in commercial literature: the specific thermodynamic
properties required for process scaling. While often sold as the stable hydrochloride salt, the
free base is the active species in nucleophilic substitutions and condensations. Accurate
knowledge of its boiling point and melting point is essential to prevent thermal decomposition
during isolation.

Physicochemical Data Profile

The following data aggregates experimental values and authoritative predictions. Note that
while the hydrochloride salt is the standard storage form, the free base data is critical for
distillation and reaction planning.

Table 1: Thermodynamic & Physical Properties
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(R)-3-Aminohexan-1-ol

(R)-3-Aminohexan-1-ol HCI

Property
(Free Base) (Salt)
68889-61-2

CAS Number ) 68889-63-4 (R-Isomer)
(Generic/Racemate)

Physical State

Waxy Solid or Viscous Liquid

White Crystalline Powder

Solid (Dec. >150 °C

Melting Point 68-70 °C [1] ]
estimated)*

Boiling Point 108-110 °C @ 15 Torr [1] N/A (Decomposes)
Predicted BP (Atm) ~225-230 °C (Theoretical) N/A
Density 0.907 £ 0.06 g/cm3 (Predicted) N/A

~16 (OH), ~10.5 (NH= - Con;.
pKa ] N/A

[1] Acid)

- Polar organics (MeOH, DCM),

Solubility Water, Methanol

Water

*Note: Specific melting point data for the chiral salt is rarely reported in open literature; values

for similar amino alcohol salts typically range from 140-180 °C. In-house DSC determination is

recommended for critical quality attributes (CQA).

Technical Analysis & Implications

Thermal Instability & Distillation

The boiling point of the free base (108-110 °C at 15 Torr) indicates a high enthalpy of

vaporization due to intermolecular hydrogen bonding.

o Risk: Attempting to distill at atmospheric pressure would require temperatures exceeding 200

°C, leading to oxidative degradation (browning) and potential intramolecular cyclization to

form oxazines.

o Directive: Always perform isolation under high vacuum (<10 Torr) to keep the pot

temperature below 120 °C.

© 2026 BenchChem. All rights reserved.

2/7

Tech Support


https://www.bocsci.com/octahydro-4-7-methano-1h-indenedimethanamine-cas-68889-71-4-item-264055.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11750347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Stereochemical Integrity

(R)-3-Aminohexan-1-ol is an enantiomer. While the boiling point of the enantiomer is identical
to the racemate in an achiral environment, the melting point can differ.

e Racemate MP: 68-70 °C.[2]

e Enantiomer MP: Pure enantiomers often melt at higher temperatures than their racemates (if
the racemate is a solid solution) or lower (if the racemate is a compound). Given the
structural analogy to 6-amino-1-hexanol (MP 54-58 °C), the reported 68-70 °C range is
consistent with a solid state stabilized by hydrogen bonding.

Handling Precautions

e Hygroscopicity: The free base is highly hygroscopic. Absorption of water depresses the
melting point, turning the waxy solid into a viscous oil.

o Carbamate Formation: Primary amines react avidly with atmospheric CO2. Exposure to air
will form carbamate salts, appearing as a white crust on the material. Store under
Argon/Nitrogen.

Experimental Protocols
Workflow 1: Isolation of Free Base from Hydrochloride
Salt

Objective: Release the reactive free base for a subsequent coupling reaction.

 Dissolution: Suspend 10.0 g of (R)-3-Aminohexan-1-ol HCI in 50 mL of Dichloromethane
(DCM). Note: The salt will not dissolve fully.

o Neutralization: Cool to 0 °C. Slowly add 1.1 equivalents of 2M NaOH or saturated NaHCOs
solution. Stir vigorously for 30 minutes.

o Checkpoint: The solid should dissolve/disappear as the free base partitions into the
organic layer.

» Phase Separation: Separate the organic layer. Extract the aqueous layer 2x with DCM.
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e Drying: Dry combined organics over anhydrous Na:SOa4 (Magnesium sulfate can sometimes
bind amino alcohols).

e Concentration: Remove solvent under reduced pressure (Rotovap) at <40 °C.

 Purification (Optional): If high purity is required, Kugelrohr distillation at 110 °C / 15 Torr is
the gold standard.

Workflow 2: Recrystallization of the Salt

Objective: Upgrade enantiomeric excess (ee) or chemical purity.
e Solvent System: Isopropanol (IPA) or Ethanol/Ether.

e Procedure: Dissolve crude salt in minimum hot IPA. Allow to cool slowly to room
temperature, then refrigerate at 4 °C.

« Filtration: Collect crystals under inert atmosphere to prevent moisture uptake.

Process Visualization
Diagram 1: Isolation & Purification Logic

This workflow illustrates the decision-making process for handling the compound based on its
physical state and purity requirements.
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Crude Reaction Mixture
(R)-3-Aminohexan-1-ol

Acid Extraction (pH < 2)
Remove non-basic impurities

2. NaOH (aq)

Basification (pH > 12)
Release Free Base

Organic Extraction (DCM/EtOACc)

Purity Requirement?

High Purity Liquid Needed \ Long-term Storage

Vacuum Distillation Salt Formation (HCI/IPA)

(110°C @ 15 Torr) Crystallization

Pure Free Base Pure Hydrochloride Salt
(Viscous Liquid/Waxy Solid) (Stable Solid)

Click to download full resolution via product page

Caption: Logical workflow for the isolation of (R)-3-Aminohexan-1-ol, prioritizing thermal
stability.

Diagram 2: Thermal Stability & Degradation Pathways
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Understanding the limits of the molecule during heating (Distillation).

Oxidative Degradation
(Browning/Tars)
Cyclization to Oxazine
(Loss of Chirality/Purity)

Heat > 150°C
(Atmospheric Distillation)

Dehydration

(R)-3-Aminohexan-1-ol
(Free Base)

Preferred Path

Vacuum Distillation
(<120°C)

Click to download full resolution via product page

Caption: Thermal risk assessment highlighting the necessity of vacuum processing to avoid
degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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